JWH 073 N-(4-hydroxybutyl) metabolite

• CAS No.: 335161-14-3
• Product Name: JWH 073 N-(4-hydroxybutyl) metabolite
• Molecular Formula: C23H21NO2
• Molecular Weight: 343.426
• IUPAC Name: [1-(4-hydroxybutyl)indol-3-yl]-naphthalen-1-ylmethanone
• Standard InChI: InChI=1S/C23H21NO2/c25-15-6-5-14-24-16-21(19-11-3-4-13-22(19)24)23(26)20-12-7-9-17-8-1-2-10-18(17)20/h1-4,7-13,16,25H,5-6,14-15H2
• Standard InChIKey: FIBVDFAPDNJBNI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCCO
• Description: JWH 073 is a mildly selective agonist of the central cannabinoid (CB1) receptor derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding CB1 and the peripheral cannabinoid (CB2) receptor are 8.9 and 38 nM, respectively for a CB1:CB2 ratio of 0.23. JWH 073 is one of several synthetic CBs which have been included in smoking mixtures. JWH 073 N-(4-hydroxybutyl) metabolite is expected to be a major urinary metabolite of JWH 073, characterized by monohydroxylation of the N-alkyl chain, based on the metabolism of the closely-related JWH 015 and JWH 018. In urine samples, this metabolite of JWH 018 is almost completely glucuronidated.
• Synonyms: (1-(4-hydroxybutyl)-1H-indol-3-yl)(naphthalen-1-yl)-methanone
• Reference: 1.Aung, M.M.,Griffin, G.,Huffman, J.W., et al. Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. Drug and Alcohol Dependence 60, 133-140 (2000).
• PubChem Compound: 53394456
• Last Modified: Nov 11 2021